molecular formula C18H21N3OS2 B6449752 2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one CAS No. 2549021-12-5

2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

Cat. No.: B6449752
CAS No.: 2549021-12-5
M. Wt: 359.5 g/mol
InChI Key: NKPZTXKGSKQWGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one features a unique polycyclic framework with a thiazole-substituted octahydropyrrolo[3,4-c]pyrrole core. This bicyclic amine system is linked to a benzylsulfanyl group via an ethanone bridge. Structural elucidation of such compounds often employs X-ray crystallography, with refinement tools like SHELX ensuring accuracy in bond lengths and angles .

Properties

IUPAC Name

2-benzylsulfanyl-1-[2-(1,3-thiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3OS2/c22-17(13-23-12-14-4-2-1-3-5-14)20-8-15-10-21(11-16(15)9-20)18-19-6-7-24-18/h1-7,15-16H,8-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKPZTXKGSKQWGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CN(CC2CN1C3=NC=CS3)C(=O)CSCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Physicochemical Differences

The following table compares the target compound with three structurally related molecules from the literature (Evidences 2–4):

Compound Molecular Formula Molar Mass (g/mol) Key Structural Features References
Target : 2-(Benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one ~C₁₈H₂₄N₃OS₂* ~362 Thiazole, octahydropyrrolopyrrole (bicyclic amine), benzylsulfanyl -
: 2-[[5-(1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]ethanone C₂₂H₁₉N₃O₄S₂ 477.53† 1,3,4-Oxadiazole, benzodioxol, thiophene, dimethylpyrrole
: 1-(5-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophen-2-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one C₂₀H₁₂ClF₃N₄O₂S₂ 496.91 1,3,4-Oxadiazole, chloro-trifluoromethylpyridine, pyridine
: 1-Benzyl-3-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]-2(1H)-pyridinone C₁₆H₁₄N₃O₂S 312.37‡ 1,3,4-Oxadiazole, methylsulfanyl, pyridinone, benzyl

*Estimated based on structural analysis. †Calculated from formula.

Structural and Functional Insights

Heterocyclic Cores: The target compound contains a thiazole ring, which is less common in the compared compounds but known for its role in kinase inhibitors and antimicrobial agents. In contrast, Evidences 2–4 feature 1,3,4-oxadiazoles, which are valued for metabolic stability and π-stacking capabilities . The octahydropyrrolo[3,4-c]pyrrole in the target provides a rigid, bicyclic scaffold that may enhance binding selectivity compared to the monocyclic systems in Evidences 2–4.

Substituent Effects :

  • The benzylsulfanyl group (target) offers moderate hydrophobicity, while benzodioxol () is electron-rich and often associated with CNS activity. ’s trifluoromethylpyridine enhances lipophilicity and bioavailability, and ’s methylsulfanyl is a compact, metabolically labile group .

Molecular Weight and Solubility :

  • The target’s lower molar mass (~362 vs. 477–497 g/mol in Evidences 2–3) suggests better solubility, though the bicyclic structure may reduce conformational flexibility. ’s smaller size (312 g/mol) could favor membrane permeability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.